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Compound of Interest

Compound Name: 9,10-Dichlorostearic acid

Cat. No.: B1217845

An In-depth Technical Guide to 9,10-Dichlorostearic Acid

This technical guide provides a comprehensive overview of 9,10-Dichlorostearic acid,
including its chemical properties, biological activity, and analytical considerations. The
information is intended for researchers, scientists, and professionals in drug development.

Chemical and Physical Properties

9,10-Dichlorostearic acid is a chlorinated derivative of stearic acid.[1] Its fundamental
chemical and physical properties are summarized in the table below.

Property Value Reference
Molecular Formula C18H34CI202 [1][2]
Molecular Weight 353.37 g/mol [1]
Monoisotopic Mass 352.1935857 Da [2][3]
IUPAC Name 9,10-dichlorooctadecanoic acid  [2]

CAS Number 5829-48-1 [2]
Predicted XLogP3 7.7 [2]

9,10-Dichlorooctadecanoic
Synonyms o . (2]
acid, diCl stearic acid
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Biological Activity and Mechanism of Action

9,10-Dichlorostearic acid has demonstrated notable biological activity, particularly its effects
on mammalian tumor cells. Research indicates that it possesses antimutagenic properties.[1][4]

The primary mechanism of action identified is its ability to induce membrane damage in tumor
cells.[1][4] This damage leads to the leakage of essential intracellular components, such as
adenosine triphosphate (ATP).[1][4] The loss of ATP, the primary energy currency of the cell,
can disrupt cellular processes and ultimately lead to cell death.

Below is a diagram illustrating the proposed mechanism of action of 9,10-Dichlorostearic acid
on a tumor cell.
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Caption: Mechanism of 9,10-Dichlorostearic acid inducing tumor cell membrane damage and
ATP leakage.

Experimental Protocols

Detailed experimental protocols specifically for the synthesis and analysis of 9,10-
Dichlorostearic acid are not readily available in the public domain. However, general
methodologies for the synthesis of related compounds and analytical techniques for fatty acids
can be adapted.

Synthesis of Related Dihydroxystearic Acid
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A common method for the preparation of the related compound, 9,10-dihydroxystearic acid,
involves the oxidation of oleic acid. One documented procedure includes the following steps:

e Oleic acid is mixed with a catalyst, such as phosphotungstic acid.[5]
e Hydrogen peroxide is then added dropwise to the mixture.[5]

e The reaction is carried out at a controlled temperature (e.g., 20-80°C) for a period of 0.5 to
24 hours.[5]

o Post-reaction, the aqueous layer is separated, and the oil layer is washed and dried to yield
the final product.[5]

Another described method for synthesizing 9,10-dihydroxystearic acid involves reacting oleic
acid with formic acid and hydrogen peroxide.[6]

Analytical Methods

The analysis of 9,10-Dichlorostearic acid and its metabolites can likely be achieved using
standard analytical techniques employed for other fatty acids and their derivatives. A logical
workflow for the extraction and analysis from a biological sample is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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